Megazol
Megazol
Megazol, also known as CL 64855, is a nitroimidazole based drug that cures some protozoan infections. A study of nitroimidazoles found the drug extremely effective against T. cruzi and T. brucei which cause Chagas disease and African sleeping sickness, respectively. The drug is considerably more effective than standard benznidazole therapy (for Chagas) which is considered the gold standard. This is despite that other nitroimidazoles proved ineffective against these pathogens.
Brand Name:
Vulcanchem
CAS No.:
19622-55-0
VCID:
VC0534909
InChI:
InChI=1S/C6H6N6O2S/c1-11-3(12(13)14)2-8-4(11)5-9-10-6(7)15-5/h2H,1H3,(H2,7,10)
SMILES:
CN1C(=CN=C1C2=NN=C(S2)N)[N+](=O)[O-]
Molecular Formula:
C6H6N6O2S
Molecular Weight:
226.22 g/mol
Megazol
CAS No.: 19622-55-0
Cat. No.: VC0534909
Molecular Formula: C6H6N6O2S
Molecular Weight: 226.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Megazol, also known as CL 64855, is a nitroimidazole based drug that cures some protozoan infections. A study of nitroimidazoles found the drug extremely effective against T. cruzi and T. brucei which cause Chagas disease and African sleeping sickness, respectively. The drug is considerably more effective than standard benznidazole therapy (for Chagas) which is considered the gold standard. This is despite that other nitroimidazoles proved ineffective against these pathogens. |
|---|---|
| CAS No. | 19622-55-0 |
| Molecular Formula | C6H6N6O2S |
| Molecular Weight | 226.22 g/mol |
| IUPAC Name | 5-(1-methyl-5-nitroimidazol-2-yl)-1,3,4-thiadiazol-2-amine |
| Standard InChI | InChI=1S/C6H6N6O2S/c1-11-3(12(13)14)2-8-4(11)5-9-10-6(7)15-5/h2H,1H3,(H2,7,10) |
| Standard InChI Key | VDZZTXBMKRQEPO-UHFFFAOYSA-N |
| SMILES | CN1C(=CN=C1C2=NN=C(S2)N)[N+](=O)[O-] |
| Canonical SMILES | CN1C(=CN=C1C2=NN=C(S2)N)[N+](=O)[O-] |
| Appearance | Solid powder |
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